Cas no 2229438-26-8 (1-2-(dimethylamino)pyridin-3-yl-2-(methylamino)ethan-1-one)

• Product Name: 1-2-(dimethylamino)pyridin-3-yl-2-(methylamino)ethan-1-one
• CAS No: 2229438-26-8
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5820850
• PubChem ID: 165837482
• Update Time: 2025-06-09

1-2-(dimethylamino)pyridin-3-yl-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)pyridin-3-yl-2-(methylamino)ethan-1-one
• EN300-1743340
• 1-[2-(dimethylamino)pyridin-3-yl]-2-(methylamino)ethan-1-one
• 2229438-26-8

• Inchi： 1S/C10H15N3O/c1-11-7-9(14)8-5-4-6-12-10(8)13(2)3/h4-6,11H,7H2,1-3H3
• InChI Key： PAJYQFJOXGFSBY-UHFFFAOYSA-N
• SMILES： O=C(CNC)C1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 193.121512110g/mol
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 45.2Ų

Additional information on 1-2-(dimethylamino)pyridin-3-yl-2-(methylamino)ethan-1-one

Comprehensive Overview of 1-2-(dimethylamino)pyridin-3-yl-2-(methylamino)ethan-1-one (CAS No. 2229438-26-8)

The compound 1-2-(dimethylamino)pyridin-3-yl-2-(methylamino)ethan-1-one (CAS No. 2229438-26-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This dimethylamino- and methylamino-substituted pyridine derivative exhibits a fascinating combination of electronic and steric effects, making it a subject of interest for researchers exploring novel heterocyclic compounds and bioactive molecules.

In the context of current scientific trends, this compound aligns with the growing demand for nitrogen-containing heterocycles, which are widely recognized as privileged scaffolds in drug discovery. The presence of both dimethylamino and methylamino groups on the pyridine ring creates a distinctive electronic environment that could influence binding interactions in biological systems. Recent studies have highlighted the importance of such amino-substituted pyridines in the development of kinase inhibitors and GPCR modulators, areas that dominate contemporary medicinal chemistry research.

The structural features of 1-2-(dimethylamino)pyridin-3-yl-2-(methylamino)ethan-1-one suggest potential utility in multiple domains. The pyridine core provides a stable aromatic system capable of participating in various intermolecular interactions, while the amino substituents offer sites for further functionalization. This dual functionality makes the compound particularly valuable for structure-activity relationship (SAR) studies, where systematic modifications can lead to optimized biological profiles.

From a synthetic chemistry perspective, the preparation of CAS No. 2229438-26-8 involves sophisticated multi-step organic synthesis protocols. The strategic placement of nitrogen atoms in the molecular framework requires careful consideration of protecting group strategies and selective amination techniques. These synthetic challenges have made the compound a case study in advanced heterocyclic chemistry methodologies, particularly in the context of regioselective functionalization.

The physicochemical properties of 1-2-(dimethylamino)pyridin-3-yl-2-(methylamino)ethan-1-one are noteworthy for researchers working in drug design and materials science. The compound's logP value, hydrogen bonding capacity, and molecular polar surface area all contribute to its potential as a building block for more complex systems. These characteristics are particularly relevant in the development of CNS-active compounds, where balanced lipophilicity and polarity are crucial for blood-brain barrier penetration.

In the broader context of chemical research, this compound exemplifies the trend toward molecular complexity and functional group diversity in modern synthetic targets. The pharmaceutical industry's increasing focus on targeted therapies and precision medicine has created demand for structurally sophisticated intermediates like CAS No. 2229438-26-8. Its potential applications extend beyond medicinal chemistry to areas such as organic electronics and catalysis, where nitrogen-rich aromatic systems play pivotal roles.

Quality control and analytical characterization of 1-2-(dimethylamino)pyridin-3-yl-2-(methylamino)ethan-1-one present their own set of challenges and opportunities. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to verify the compound's purity and confirm its structural integrity. These analytical procedures are critical given the compound's potential use as a pharmaceutical intermediate or research chemical.

The commercial availability and synthetic accessibility of CAS No. 2229438-26-8 have made it a subject of interest for contract research organizations and academic laboratories alike. Its unique structural features continue to inspire investigations into novel molecular architectures and chemical space exploration. As research progresses, this compound may serve as a key intermediate in the development of next-generation therapeutic agents or functional materials with tailored properties.

Environmental and safety considerations surrounding 1-2-(dimethylamino)pyridin-3-yl-2-(methylamino)ethan-1-one follow standard protocols for handling organic compounds in research settings. Proper laboratory practices and waste disposal procedures ensure that work with this material adheres to established chemical safety guidelines. Researchers are advised to consult relevant material safety data and implement appropriate risk assessment measures when working with this compound.

Looking ahead, the scientific community anticipates continued interest in CAS No. 2229438-26-8 and related structures. The compound's versatility positions it as a valuable tool for exploring new frontiers in molecular design and chemical biology. As synthetic methodologies advance and our understanding of structure-property relationships deepens, this molecule may unlock new possibilities in both academic research and industrial applications.